Cas no 1019528-70-1 ((propan-2-yl)1-(thiophen-2-yl)ethylamine)

• Product Name: (propan-2-yl)1-(thiophen-2-yl)ethylamine
• CAS No: 1019528-70-1
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 5156300
• PubChem ID: 43177209
• Update Time: 2026-03-04

(propan-2-yl)1-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, α-methyl-N-(1-methylethyl)-
• n-(1-(Thiophen-2-yl)ethyl)propan-2-amine
• (propan-2-yl)1-(thiophen-2-yl)ethylamine

• Inchi： 1S/C9H15NS/c1-7(2)10-8(3)9-5-4-6-11-9/h4-8,10H,1-3H3
• InChI Key： IAQQGLXGAAJBNV-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(C)NC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (propan-2-yl)1-(thiophen-2-yl)ethylamine

Recent Advances in the Study of 1019528-70-1 and (propan-2-yl)1-(thiophen-2-yl)ethylamine: A Comprehensive Research Brief

The chemical compound 1019528-70-1, along with its derivative (propan-2-yl)1-(thiophen-2-yl)ethylamine, has garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the areas of neurology and oncology. This research brief aims to provide an up-to-date overview of the latest findings related to these compounds, highlighting their mechanisms of action, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and characterization of 1019528-70-1 and its derivatives, including (propan-2-yl)1-(thiophen-2-yl)ethylamine. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the structural integrity and purity of these compounds. Additionally, computational modeling has provided insights into their molecular interactions, particularly with target proteins involved in neurodegenerative diseases and cancer pathways.

In vitro and in vivo studies have demonstrated promising results for (propan-2-yl)1-(thiophen-2-yl)ethylamine as a potential modulator of neurotransmitter systems. Specifically, this compound has shown affinity for serotonin and dopamine receptors, suggesting its utility in treating mood disorders and Parkinson's disease. Furthermore, preliminary data indicate that 1019528-70-1 exhibits inhibitory effects on certain kinase enzymes, which are often overactive in various cancers. These findings underscore the dual potential of these compounds in both neurological and oncological therapeutics.

Despite these encouraging results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of these compounds. Current research is directed towards improving their bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance these compounds through preclinical and clinical trials. The integration of high-throughput screening and structure-activity relationship (SAR) studies is expected to accelerate the development of more efficacious and safer derivatives.

In conclusion, the ongoing research on 1019528-70-1 and (propan-2-yl)1-(thiophen-2-yl)ethylamine highlights their significant potential in addressing unmet medical needs. Continued exploration of their therapeutic mechanisms and clinical applications will be crucial in translating these findings into viable treatment options. This research brief serves as a timely update for professionals in the field, providing a foundation for further investigation and development.